[1-(5-Bromothiophen-2-yl)ethyl](butan-2-yl)amine

• Molecular Formula: C10H16BrNS
• Molecular Weight: 262.21 g/mol
• IUPAC Name: N-[1-(5-bromothiophen-2-yl)ethyl]butan-2-amine
• InChI: InChI=1S/C10H16BrNS/c1-4-7(2)12-8(3)9-5-6-10(11)13-9/h5-8,12H,4H2,1-3H3
• InChI Key: YSUVURQIWGMWJH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(C)C1=CC=C(S1)Br

Description

1-(5-Bromothiophen-2-yl)ethylamine is a secondary amine featuring a 5-bromo-substituted thiophene ring linked via an ethyl group to a butan-2-yl amine moiety. The bromine atom at the 5-position of the thiophene enhances electrophilic reactivity, while the butan-2-yl group contributes steric bulk and lipophilicity.

Molecular Formula: C₁₀H₁₆BrNS
Molar Mass: 262.21 g/mol
Key Features:

• Thiophene ring (electron-rich due to sulfur’s lone pairs).
• Butan-2-yl group (branched alkyl chain influencing solubility and steric effects).

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(5-Bromothiophen-2-yl)ethylamine typically involves the bromination of thiophene followed by alkylation and amination reactions. One common method involves the following steps:

Bromination: Thiophene is brominated using bromine or N-bromosuccinimide (NBS) to yield 5-bromothiophene.

Alkylation: The brominated thiophene is then subjected to an alkylation reaction with an appropriate alkyl halide to introduce the ethyl group.

Amination: The resulting intermediate is then reacted with butan-2-ylamine under suitable conditions to yield the final product.

Industrial Production Methods: Industrial production of 1-(5-Bromothiophen-2-yl)ethylamine may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the bromine atom, potentially leading to debromination.

Substitution: The bromine atom in the thiophene ring can be substituted with various nucleophiles, such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Catalytic hydrogenation or the use of reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as sodium azide or thiourea under appropriate conditions.

Major Products:

Oxidation: Sulfoxides or sulfones.

Reduction: Debrominated thiophene derivatives.

Substitution: Thiophene derivatives with various substituents replacing the bromine atom.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions, particularly in cross-coupling reactions.

Materials Science: It is used in the synthesis of conductive polymers and organic semiconductors.

Biology:

Antimicrobial Agents: Derivatives of this compound have shown potential as antimicrobial agents against various bacterial strains.

Cancer Research: Some derivatives exhibit anti-proliferative activity against cancer cell lines.

Medicine:

Drug Development: The compound serves as a building block for the synthesis of potential therapeutic agents.

Industry:

Chemical Synthesis: It is used as an intermediate in the synthesis of various fine chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(5-Bromothiophen-2-yl)ethylamine largely depends on its specific application. In antimicrobial applications, it may disrupt bacterial cell membranes or inhibit essential enzymes. In cancer research, it may interfere with cell division or induce apoptosis in cancer cells. The exact molecular targets and pathways can vary, but often involve interactions with proteins or nucleic acids.

Comparison with Similar Compounds

Structural Analogs and Molecular Properties

The following table highlights structural analogs identified in the literature, emphasizing differences in aromatic/heterocyclic rings and substituents:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Aromatic/Heterocyclic Core	Substituents on Amine	Reference
1-(5-Bromothiophen-2-yl)ethylamine	C₁₀H₁₆BrNS	262.21	Thiophene (Br at C5)	Butan-2-yl	Target Compound
[(5-Bromofuran-2-yl)methyl][1-(2-methylphenyl)ethyl]amine	C₁₄H₁₆BrNO	294.19	Furan (Br at C5)	1-(2-methylphenyl)ethyl
1-(4-Bromophenyl)ethylamine	C₁₂H₁₇BrN	255.18	Phenyl (Br at C4)	Butan-2-yl
butan-2-yl[1-(2-chlorophenyl)ethyl]amine	C₁₂H₁₈ClN	211.73	Phenyl (Cl at C2)	Butan-2-yl
4-(5-Bromothiazol-2-yl)butan-1-amine	C₇H₁₂BrN₂S	235.14	Thiazole (Br at C5)	Butan-1-yl

Key Observations :

• Heterocyclic vs.
• Halogen Effects : Bromine in the target compound vs. chlorine in alters molecular weight and van der Waals interactions. Bromine’s larger atomic radius may improve binding affinity in hydrophobic pockets.
• Alkyl Chain Branching : Butan-2-yl (branched) vs. butan-1-yl (linear, ) influences solubility and metabolic stability. Branched chains typically reduce crystallinity, enhancing bioavailability .

Computational Insights

• Density Functional Theory (DFT) : Methods described in –2 could predict the target’s electronic properties. Thiophene’s electron-rich nature may lower the HOMO-LUMO gap compared to phenyl analogs, enhancing charge-transfer interactions .

Biological Activity

Structural Characteristics

The molecular structure of 1-(5-Bromothiophen-2-yl)ethylamine includes:

• Bromothiophene Ring : Known for its unique electronic properties, which may enhance lipophilicity and biological interactions.
• Butan-2-yl Group : Contributes to steric hindrance, potentially influencing receptor binding and enzymatic activity.

Biological Activity Overview

While direct studies on the biological activity of 1-(5-Bromothiophen-2-yl)ethylamine are sparse, compounds with similar structures often exhibit significant pharmacological effects. The following sections summarize potential activities based on analogs and related research findings.

Potential Pharmacological Activities

• Neurotransmitter Modulation : Compounds containing bromothiophene moieties have been implicated in modulating neurotransmitter systems, particularly in relation to serotonin and dopamine pathways.
• Antimicrobial Properties : Similar compounds have demonstrated antimicrobial activity, suggesting that 1-(5-Bromothiophen-2-yl)ethylamine may also exhibit such properties due to its structural characteristics.
• Enzyme Inhibition : Preliminary studies indicate that related compounds can inhibit cytochrome P450 enzymes, which are crucial for drug metabolism, potentially affecting pharmacokinetics and drug-drug interactions.

Table 1: Summary of Biological Activities of Related Compounds

Compound Name	Activity Type	Reference
(5-Bromothiophen-2-YL)methylamine	Antimicrobial
1-(5-Bromothiophen-2-yl)ethylamine	Neurotransmitter Modulation
1-(5-Bromothiophen-2-YL)-N-methylpropylamine	Cytochrome P450 Inhibition

Case Study: Antimicrobial Activity

A study exploring the antimicrobial properties of related bromothiophene compounds reported significant activity against various bacterial strains. The mechanism involved interaction with bacterial membranes, disrupting their integrity, which could be relevant for understanding the potential activity of 1-(5-Bromothiophen-2-yl)ethylamine .

Case Study: Neurotransmitter Interaction

Research on similar compounds has indicated their ability to interact with serotonin receptors, suggesting that 1-(5-Bromothiophen-2-yl)ethylamine might influence mood and behavior through serotonergic pathways.

The proposed mechanisms for the biological activity of 1-(5-Bromothiophen-2-yl)ethylamine include:

• Receptor Binding : The bromothiophene moiety may facilitate π–π stacking interactions with aromatic amino acids in proteins, enhancing binding affinity to various receptors.
• Electrostatic Interactions : The presence of amine groups can lead to electrostatic interactions with charged residues in enzyme active sites or receptor binding pockets.